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Compound of Interest

Compound Name: Methyl 2-iodo-4-methoxybenzoate

Cat. No.: B1422809

Abstract: This technical guide provides a comprehensive overview of Methyl 2-iodo-4-
methoxybenzoate (CAS No. 54413-84-2), a key halogenated aromatic intermediate.[1]
Intended for researchers, chemists, and professionals in drug development and materials
science, this document delves into the compound's physicochemical properties, provides a
detailed, field-proven synthesis protocol with mechanistic insights, and explores its critical
applications in modern synthetic chemistry. The narrative emphasizes the causality behind
experimental choices and is grounded in authoritative references to ensure scientific integrity.

Part 1: Core Compound Profile and
Physicochemical Properties

Methyl 2-iodo-4-methoxybenzoate is a polysubstituted benzene derivative featuring an ester,
a methoxy group, and an iodine atom. This specific arrangement of functional groups makes it
a highly valuable and versatile building block in organic synthesis. The electron-donating
methoxy group at the para-position and the bulky, reactive iodine atom at the ortho-position to
the methyl ester create a unique electronic and steric environment. The carbon-iodine bond is
the primary reactive site, being susceptible to a variety of palladium-catalyzed cross-coupling
reactions, which are foundational in the construction of complex molecular architectures.

The properties of this compound are critical for its handling, reaction setup, and purification.
Below is a summary of its key physicochemical data.
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Property Value Source

CAS Number 54413-84-2 SynQuest Labs[1]
Molecular Formula CoHolOs3 SynQuest Labs[1]
Molecular Weight 292.07 g/mol SynQuest Labs[1]

White to off-white solid or )
Appearance ] Inferred from isomers[2][3]
crystalline powder

_ _ 44-46 °C (for isomer Methyl 4-
Melting Point ) Strem[2]
iodo-2-methoxybenzoate)

318 °C at 760 mmHg (for
Boiling Point isomer Methyl 4-iodo-2- ECHEMI[4][5]

methoxybenzoate)

) 1.801 g/cm3 (for isomer Methyl
Density _ ECHEMI[4][5]
4-iodo-2-methoxybenzoate)

Note: Specific experimental data for the 2-iodo-4-methoxy isomer can be limited; properties of
closely related isomers are provided for estimation and context.

Part 2: Synthesis Protocol and Mechanistic
Rationale

The synthesis of Methyl 2-iodo-4-methoxybenzoate is most effectively achieved through a
two-stage process starting from a commercially available precursor. The chosen pathway, a
Sandmeyer-type reaction followed by Fischer esterification, is selected for its high
regioselectivity and reliability.

Stage 1: Synthesis of 2-iodo-4-methoxybenzoic acid

This stage leverages the diazotization of an aniline derivative, a cornerstone of aromatic
chemistry. The starting material, 4-methoxyanthranilic acid, provides the correct substitution
pattern.

e Protocol:
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o Suspend 150 g of 4-methoxyanthranilic acid in 2 liters of water and 80 ml of concentrated
hydrochloric acid in a three-neck flask equipped with a mechanical stirrer and a
thermometer, and cool the mixture to 0° C in an ice-salt bath.[6]

o While maintaining the temperature between 0-5° C, add a solution of 62 g of sodium nitrite
in 130 ml of water dropwise over 30 minutes.[6] This step is critical for forming the
diazonium salt; low temperatures are essential to prevent its decomposition.

o Stir the resulting diazonium salt solution for an additional 15 minutes at 0-5° C.

o In a separate flask, prepare a solution of 164 g of potassium iodide in 700 ml of 5-N
sulfuric acid.[6]

o Add the potassium iodide solution dropwise to the diazonium salt solution over 45
minutes, keeping the temperature between 3-6° C.[6] The iodide ion acts as a nucleophile,
displacing the N2 gas in a radical mechanism.

o After the addition is complete, allow the mixture to stir at room temperature for 30 minutes,
then slowly heat to reflux and maintain for 2 hours to ensure the reaction goes to
completion.[6]

o Cool the mixture to room temperature. The precipitated brown crystals of 2-iodo-4-
methoxybenzoic acid are collected by filtration, washed with water until neutral, and dried
under reduced pressure.[6]

Stage 2: Fischer Esterification to Methyl 2-iodo-4-methoxybenzoate

This classic acid-catalyzed reaction converts the synthesized carboxylic acid into its
corresponding methyl ester.

e Protocol:

o In a round-bottom flask, dissolve the dried 2-iodo-4-methoxybenzoic acid in an excess of
methanol (e.g., 10-20 equivalents).

o Add a catalytic amount of concentrated sulfuric acid (typically 2-5% of the acid's molar
amount).
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o Heat the mixture to reflux for 4-6 hours. The reaction progress can be monitored by Thin
Layer Chromatography (TLC).

o After completion, cool the mixture and remove the excess methanol using a rotary
evaporator.

o Dissolve the residue in diethyl ether or ethyl acetate and wash sequentially with water, a
saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to yield the crude product.

o Purify the crude product by recrystallization or column chromatography to obtain pure
Methyl 2-iodo-4-methoxybenzoate.

Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. CAS 54413-84-2 | 2623-H-10 | MDL MFCD18905183 | Methyl 2-iodo-4-methoxybenzoate |
SynQuest Laboratories [synquestlabs.com]

e 2. strem.com [strem.com]

o 3. Methyl 4-iodo-2-methoxybenzoate, 98+% 25 g | Request for Quote | Thermo Scientific
Chemicals [thermofisher.com]

¢ 4. echemi.com [echemi.com]
e 5. echemi.com [echemi.com]
e 6. prepchem.com [prepchem.com]

¢ To cite this document: BenchChem. [An In-Depth Technical Guide to Methyl 2-iodo-4-
methoxybenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1422809#cas-number-for-methyl-2-iodo-4-
methoxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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